3,5,5-Trimethylbicyclo[2.2.1]heptan-2-one
3,5,5-Trimethylbicyclo[2.2.1]heptan-2-one
3-Pinanone, also known as pinocamphone, belongs to the class of organic compounds known as bicyclic monoterpenoids. These are monoterpenoids containing exactly 2 rings, which are fused to each other. 3-Pinanone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 3-pinanone is primarily located in the cytoplasm and membrane (predicted from logP).
Brand Name:
Vulcanchem
CAS No.:
18358-53-7
VCID:
VC21056468
InChI:
InChI=1S/C10H16O/c1-6-8-4-7(9(6)11)5-10(8,2)3/h6-8H,4-5H2,1-3H3
SMILES:
CC1C2CC(C1=O)CC2(C)C
Molecular Formula:
C10H16O
Molecular Weight:
152.23 g/mol
3,5,5-Trimethylbicyclo[2.2.1]heptan-2-one
CAS No.: 18358-53-7
Cat. No.: VC21056468
Molecular Formula: C10H16O
Molecular Weight: 152.23 g/mol
* For research use only. Not for human or veterinary use.
![3,5,5-Trimethylbicyclo[2.2.1]heptan-2-one - 18358-53-7](/images/no_structure.jpg)
Specification
| Description | 3-Pinanone, also known as pinocamphone, belongs to the class of organic compounds known as bicyclic monoterpenoids. These are monoterpenoids containing exactly 2 rings, which are fused to each other. 3-Pinanone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 3-pinanone is primarily located in the cytoplasm and membrane (predicted from logP). |
|---|---|
| CAS No. | 18358-53-7 |
| Molecular Formula | C10H16O |
| Molecular Weight | 152.23 g/mol |
| IUPAC Name | 3,5,5-trimethylbicyclo[2.2.1]heptan-2-one |
| Standard InChI | InChI=1S/C10H16O/c1-6-8-4-7(9(6)11)5-10(8,2)3/h6-8H,4-5H2,1-3H3 |
| Standard InChI Key | MQPHVIPKLRXGDJ-UHFFFAOYSA-N |
| SMILES | CC1C2CC(C1=O)CC2(C)C |
| Canonical SMILES | CC1C2CC(C1=O)CC2(C)C |
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